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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

This technical guide provides a comprehensive overview of 4-Cyclohexyl-2-methyl-2-butanol,
a synthetic fragrance ingredient. The document details its chemical identity, physicochemical
properties, and established synthesis protocols, tailored for researchers, scientists, and
professionals in drug development and the chemical industry.

Chemical Identity

IUPAC Name: 4-cyclohexyl-2-methylbutan-2-ol[1]

Synonyms: A variety of synonyms are used to identify this compound across different industries
and databases.[2] These include:

Coranol[1][2][3][4]

e 4-Cyclohexyl-2-methyl-2-butanol[1][5][6][7][8]

e 83926-73-2 (CAS Number)[1][2][5][8]

e Cyclohexanepropanol, alpha,alpha-dimethyl-[1][5][7][8]
 alpha,alpha-Dimethylcyclohexanepropanol[1][4][8]

o 4-cyclohexyl-2-methylbutan-2-ol[1][8]

o Cyclohexanepropanol, 2,2-dimethyl-[1][2][5][8]
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2-Methyl-4-cyclohexylbutan-2-ol[1][4][7]

UNII-HFL24LW6V5[1][8]

EC 420-630-3[1][8]

DTXSID9051402[1][8]

Physicochemical Properties

4-Cyclohexyl-2-methyl-2-butanol is a colorless, viscous liquid that may partially crystallize.[3]
[5][6] It is characterized by a floral, spicy scent reminiscent of lily-of-the-valley and coriander.[2]
[3][5][6] The compound is insoluble in water.[3] A summary of its key quantitative properties is
presented below.

Property Value Source
Molecular Formula C11H220 [L11051[7]
Molecular Weight 170.29 g/mol [11[71[8]
CAS Number 83926-73-2 [111517]
Boiling Point 222.3 °C at 760 mmHg [7]
Density 0.891 g/cm?3 [7]
Flash Point 94.5°C [7]
LogP 3.12 [7]
Vapor Pressure 0.024 hPa @ 20°C (est.) [8]

Experimental Protocols for Synthesis

Two primary methods for the synthesis of 4-Cyclohexyl-2-methyl-2-butanol have been
documented. These protocols offer different approaches regarding reagent safety, cost-
effectiveness, and scalability.

This classical laboratory-scale synthesis involves the reaction of a carboxylic acid derivative
with an organometallic reagent.
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Methodology:

» Acid Chloride Formation: 3-cyclohexylpropanoic acid is converted to its corresponding acid
chloride. This is a standard procedure often employing reagents such as thionyl chloride
(SOCI2) or oxalyl chloride ((COCI)z2).

e Reaction with Methyllithium: The resulting 3-cyclohexylpropanoyl chloride is then reacted
with two molar equivalents of methyllithium (CHsLi) in an appropriate anhydrous ether
solvent (e.g., diethyl ether or tetrahydrofuran) at low temperatures.

e Aqueous Workup: The reaction is subsequently quenched and worked up using a dilute
agueous acid.[3][9][10]

Note: The use of methyllithium, a highly pyrophoric and reactive reagent, poses significant
safety risks, particularly for large-scale production, and is economically less favorable.[9][10]

An economically more viable and industrially scalable process avoids the use of hazardous
organolithium reagents.[9][10]

Methodology: Step a) Synthesis of 2-Methyl-4-phenyl-2-butanol:

o Styrene and isopropanol are reacted at an elevated temperature.

e The molar ratio of styrene to isopropanol is maintained in the range of 1:0.5 to less than 1:5.
[9] This reaction yields the intermediate, 2-methyl-4-phenyl-2-butanol.[3][9][10]

Step b) Heterogeneously Catalyzed Hydrogenation:

o The 2-methyl-4-phenyl-2-butanol obtained from the first step is subjected to heterogeneously
catalyzed hydrogenation.

» A catalyst suitable for the ring hydrogenation of aromatics is employed. Catalysts based on
ruthenium are effective for this transformation.[3] This step hydrogenates the phenyl group to
a cyclohexyl group, yielding the final product, 4-cyclohexyl-2-methyl-2-butanol.[3][9][10]

This two-step process utilizes readily available and less hazardous starting materials, making it
more suitable for industrial-scale synthesis.[10]
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Visualized Synthesis Pathway

The following diagram illustrates the logical workflow of the two-step industrial synthesis
process.
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Caption: Industrial synthesis workflow for 4-Cyclohexyl-2-methyl-2-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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